Cas no 1396568-16-3 (5-chloro-N-(3-hydroxycyclohexyl)-2-methylbenzene-1-sulfonamide)

• Product Name: 5-chloro-N-(3-hydroxycyclohexyl)-2-methylbenzene-1-sulfonamide
• CAS No: 1396568-16-3
• MF: C₁₃H₁₈ClNO₃S
• MW: 303.804921627045
• CID: 6032100
• PubChem ID: 71786251
• Update Time: 2025-10-30

5-chloro-N-(3-hydroxycyclohexyl)-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(3-hydroxycyclohexyl)-2-methylbenzene-1-sulfonamide
• 5-chloro-N-(3-hydroxycyclohexyl)-2-methylbenzenesulfonamide
• F6173-0046
• VU0534056-1
• 1396568-16-3
• AKOS024534403

• Inchi： 1S/C13H18ClNO3S/c1-9-5-6-10(14)7-13(9)19(17,18)15-11-3-2-4-12(16)8-11/h5-7,11-12,15-16H,2-4,8H2,1H3
• InChI Key： REEPYZLYCHVKSX-UHFFFAOYSA-N
• SMILES： C1(S(NC2CCCC(O)C2)(=O)=O)=CC(Cl)=CC=C1C

Computed Properties

• Exact Mass: 303.0695923g/mol
• Monoisotopic Mass: 303.0695923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.8Ų

Additional information on 5-chloro-N-(3-hydroxycyclohexyl)-2-methylbenzene-1-sulfonamide

Professional Introduction to Compound with CAS No. 1396568-16-3 and Product Name: 5-chloro-N-(3-hydroxycyclohexyl)-2-methylbenzene-1-sulfonamide

The compound identified by the CAS number 1396568-16-3 and the product name 5-chloro-N-(3-hydroxycyclohexyl)-2-methylbenzene-1-sulfonamide represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in therapeutic interventions. The molecular architecture of this substance incorporates a chloro group, a hydroxycyclohexyl moiety, and a methylbenzene-1-sulfonamide backbone, which collectively contribute to its distinct chemical properties and biological activities.

Recent research in the domain of pharmacological agents has highlighted the importance of structurally diverse compounds in addressing complex diseases. The presence of the chloro substituent in the molecular framework of this compound is particularly noteworthy, as it is often associated with enhanced binding affinity to biological targets. This feature is further complemented by the hydroxycyclohexyl side chain, which introduces steric and electronic modifications that can influence the compound's interactions with enzymes and receptors.

The methylbenzene-1-sulfonamide core of this compound is another critical component that contributes to its pharmacological profile. Sulfonamides are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The specific arrangement of atoms in this moiety allows for selective interactions with biological targets, making it a valuable scaffold for drug development. Moreover, the combination of these structural elements suggests that this compound may exhibit multiple modes of action, thereby increasing its therapeutic efficacy.

In the context of contemporary medicinal chemistry, the synthesis and optimization of such compounds are driven by the need for more effective and targeted therapies. The development of novel sulfonamide derivatives has been a focal point in recent years, with researchers exploring various structural modifications to enhance pharmacokinetic properties and reduce side effects. The compound in question aligns with this trend, as it incorporates features that are known to improve solubility and bioavailability while maintaining high affinity for therapeutic targets.

One of the most promising applications of this compound is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of numerous pathological conditions, including autoimmune disorders and metabolic syndromes. The ability of sulfonamides to modulate inflammatory pathways has been extensively studied, and the unique structural features of this compound may offer a new approach to managing such conditions. Preclinical studies have demonstrated that derivatives with similar structural motifs exhibit significant anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory cascade.

Furthermore, the potential role of this compound in oncology research is another area of great interest. Cancer cells often exhibit altered signaling pathways that contribute to their uncontrolled growth and survival. The interaction between sulfonamides and these pathways has been explored as a therapeutic strategy, with several clinical trials ongoing to evaluate their efficacy. The presence of both hydrophobic and hydrophilic regions in this compound's structure suggests that it may be able to penetrate tumor tissues effectively while maintaining stability in biological fluids.

The synthesis of 5-chloro-N-(3-hydroxycyclohexyl)-2-methylbenzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods not only enhance the efficiency of synthesis but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

The analytical characterization of this compound has been conducted using state-of-the-art spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into the compound's molecular structure and conformational preferences. Such information is crucial for understanding its biological activity and for guiding further structural optimization efforts.

In conclusion, the compound identified by CAS number 1396568-16-3 represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. The combination of a chloro group, a hydroxycyclohexyl moiety, and a methylbenzene-1-sulfonamide backbone contributes to its distinct chemical properties and biological activities. Ongoing research suggests that this compound may have broad applications in treating inflammatory diseases and cancer, making it a promising candidate for further clinical development.